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Compound of Interest

Compound Name: LDN-211904

Cat. No.: B3026973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of LDN-211904, a potent and reversible EphB3 inhibitor.[1][2] Adherence to these

guidelines is crucial for ensuring the stability, and activity of the compound for reliable and

reproducible experimental results.

Chemical Properties of LDN-211904
LDN-211904 is a small molecule inhibitor with the following chemical properties:

Property Value Source

Molecular Formula C₂₁H₂₁ClN₄O₅ [1]

Molecular Weight 444.87 g/mol [1][3][4]

CAS Number 1198408-78-4 [1][3]

Appearance White to off-white solid [1][5]

Solubility
LDN-211904 exhibits the highest solubility in dimethyl sulfoxide (DMSO). While solubility in

other solvents like ethanol or water may be possible, DMSO is the recommended solvent for

preparing concentrated stock solutions.[5]
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Solvent Solubility Notes Source

DMSO

≥ 16 mg/mL (35.97

mM) to 100 mg/mL

(224.78 mM)

Sonication or gentle

heating may be

required to facilitate

dissolution. Use of

newly opened,

anhydrous DMSO is

recommended as it is

hygroscopic.

[1][4]

Ethanol Limited data available

May be a suitable

solvent for some

applications, but lower

solubility than DMSO

is expected.

[5]

Water Limited data available

Generally low

aqueous solubility is

expected for this type

of small molecule.

[5][6]

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of LDN-211904 in DMSO.

Materials:
LDN-211904 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
Equilibrate Reagents: Allow the LDN-211904 powder and DMSO to reach room temperature

before use.

Weigh LDN-211904: Accurately weigh the desired amount of LDN-211904 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you

will need 4.45 mg of LDN-211904. The calculation is as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 444.87 g/mol x 1000 mg/g = 4.45 mg

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the LDN-
211904 powder. For a 10 mM solution, if you weighed out 4.45 mg, you would add 1 mL of

DMSO.

Promote Dissolution: Tightly cap the vial and vortex thoroughly. If the compound does not

fully dissolve, sonicate the solution for short intervals or warm it gently in a water bath until

the solution is clear.[1]

Aliquot for Storage: Once a clear solution is obtained, dispense the stock solution into

smaller, single-use aliquots in sterile microcentrifuge tubes. This will prevent repeated

freeze-thaw cycles which can degrade the compound.[1][7]

Stock Solution Preparation Table:
The following table provides the mass of LDN-211904 required to prepare various volumes of

different stock solution concentrations.
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Desired Concentration Volume
Mass of LDN-211904
Required

1 mM 1 mL 0.445 mg

5 mM 1 mL 2.224 mg

10 mM 1 mL 4.449 mg

20 mM 1 mL 8.897 mg

50 mM 1 mL 22.244 mg

Storage and Stability
Proper storage is critical to maintain the integrity of the LDN-211904 stock solution.

Form
Storage
Temperature

Stability Notes Source

Solid Powder -20°C Up to 3 years
Store in a dry,

dark place.
[5]

DMSO Stock

Solution
-80°C Up to 6 months

Recommended

for long-term

storage.

[1]

DMSO Stock

Solution
-20°C Up to 1 month

Suitable for

short-term

storage.

[1][7]

Important: Avoid repeated freeze-thaw cycles of the stock solution.[1][5] It is recommended to

prepare working solutions from a fresh aliquot of the stock solution for each experiment.

Diagrams
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing LDN-211904 stock solution.

Dilution Logic for Experimental Use
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Caption: Dilution scheme from stock to experimental concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of LDN-211904 Stock Solution: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026973#how-to-prepare-ldn-211904-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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